3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid

• CAS RN: 849547-30-4
• Molecular Formula: C18H12N2O3
• Molecular Weight: 304.3 g/mol
• IUPAC Name: 3-cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid
• InChI: InChI=1S/C18H12N2O3/c1-23-12-7-8-13-14(9-12)16(11-5-3-2-4-6-11)15(10-19)20-17(13)18(21)22/h2-9H,1H3,(H,21,22)
• InChI Key: PRAASIOWHGVOPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NC(=C2C3=CC=CC=C3)C#N)C(=O)O

Description

3-Cyano-6-methoxy-4-phenylisoquinoline-1-carboxylic acid is a useful research compound. Its molecular formula is C18H12N2O3 and its molecular weight is 304.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-methoxy-4-phenylisoquinoline-1,3-dicarbonitrile in 25 mL EtOH was added 2(N) aq NaOH (15 mL), and the reaction was stirred at 40° C. for 2 h. Then concentrated aq HCl (18 mL) and water (29 mL) were added to the reaction mixture and heated at 100° C. for 16 h. After cooling to rt, it was extracted with DCM (4×). The combined organic layers were dried over Na2SO4 and concentrated to a tan solid (470 mg, 85%). This crude product was used without further purification.